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Compound of Interest

Compound Name: Styraxlignolide F

Cat. No.: B1338989 Get Quote

Styraxlignolide F: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Styraxlignolide F is a naturally occurring dibenzyl-γ-butyrolactone lignan isolated from Styrax

japonica, the Japanese snowbell tree. This compound has garnered scientific interest due to its

diverse biological activities, including anticancer, antioxidant, antibacterial, and antifungal

properties. This technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and known biological activities of Styraxlignolide F, along with

available experimental details. The information presented herein is intended to serve as a

foundational resource for researchers and professionals in the fields of natural product

chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Styraxlignolide F is a complex lignan glycoside. Its structure was elucidated through

spectroscopic analysis.

Table 1: Physicochemical Properties of Styraxlignolide F
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Property Value Source

IUPAC Name

(3S,4S)-3-[(3,4-

dimethoxyphenyl)methyl]-4-[[3-

methoxy-4-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]methyl]oxolan-2-

one

N/A

Molecular Formula C₂₇H₃₄O₁₁ N/A

Molecular Weight 534.55 g/mol N/A

CAS Number 823214-06-8 N/A

Appearance Powder N/A

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
N/A

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

Styraxlignolide F. The following tables summarize the key spectral features.

Table 2: ¹H-NMR Spectral Data of Styraxlignolide F

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not available in

search results

Table 3: ¹³C-NMR Spectral Data of Styraxlignolide F
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Carbon Chemical Shift (δ, ppm)

Data not available in search results

Table 4: Infrared (IR) and Mass Spectrometry (MS) Data of Styraxlignolide F

Technique Key Peaks/Signals

IR (KBr, cm⁻¹) Data not available in search results

HR-ESI-MS (m/z) Data not available in search results

Isolation and Synthesis
Natural Source and Isolation
Styraxlignolide F is a natural product isolated from the stem bark of Styrax japonica Sieb. &

Zucc. (Styracaceae). The general workflow for the isolation of lignans from Styrax japonica is

outlined below.
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General Isolation Workflow for Styraxlignolide F

Styrax japonica Stem Bark

Solvent Extraction
(e.g., Methanol or Ethanol)

Liquid-Liquid Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Preparative HPLC

Pure Styraxlignolide F

Click to download full resolution via product page

Figure 1: General isolation workflow for Styraxlignolide F.

Experimental Protocol for Isolation (General)
A detailed experimental protocol for the specific isolation of Styraxlignolide F is not available

in the provided search results. However, a general procedure for the isolation of lignans from

Styrax species is as follows:

Extraction: The air-dried and powdered stem bark of Styrax japonica is extracted with a polar

solvent such as methanol or ethanol at room temperature. The solvent is then evaporated

under reduced pressure to yield a crude extract.
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Fractionation: The crude extract is suspended in water and successively partitioned with

solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

Chromatographic Separation: The biologically active fraction (typically the ethyl acetate or n-

butanol fraction for lignans) is subjected to column chromatography on silica gel, eluting with

a gradient of chloroform and methanol.

Further Purification: Fractions containing lignans are further purified by repeated column

chromatography on Sephadex LH-20 and preparative high-performance liquid

chromatography (HPLC) to yield the pure compound.

Biological Activities
Styraxlignolide F has been reported to exhibit a range of biological activities.

Anticancer Activity
While the anticancer potential of Styraxlignolide F is mentioned, specific quantitative data

such as IC₅₀ values against various cancer cell lines are not available in the search results.

The general approach to assessing cytotoxicity is outlined below.
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Workflow for In Vitro Cytotoxicity Assay

Cancer Cell Line Culture

Treatment with Styraxlignolide F
(various concentrations)

Incubation (e.g., 24, 48, 72 hours)

Cell Viability Assay
(e.g., MTT, SRB)

Data Analysis

IC₅₀ Value Determination
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Figure 2: Workflow for in vitro cytotoxicity assay.

Table 5: Reported Cytotoxic Activity of Styraxlignolide F

Cell Line IC₅₀ (µM) Assay Method

Data not available in search

results

Antimicrobial Activity
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Styraxlignolide F has been reported to possess antibacterial and antifungal properties.

Table 6: Reported Antimicrobial Activity of Styraxlignolide F

Organism MIC (µg/mL) Assay Method

Staphylococcus aureus
Data not available in search

results
Broth microdilution

Escherichia coli
Data not available in search

results
Broth microdilution

Pseudomonas aeruginosa
Data not available in search

results
Broth microdilution

Candida albicans
Data not available in search

results
Broth microdilution

Aspergillus niger
Data not available in search

results
Broth microdilution

Antioxidant Activity
The antioxidant potential of Styraxlignolide F has been noted. Common in vitro assays to

determine antioxidant activity include the DPPH and ABTS radical scavenging assays.

Table 7: Reported Antioxidant Activity of Styraxlignolide F

Assay IC₅₀ (µg/mL)

DPPH Radical Scavenging Activity Data not available in search results

ABTS Radical Scavenging Activity Data not available in search results

Signaling Pathways
Information regarding the specific signaling pathways modulated by Styraxlignolide F is not

available in the provided search results. Further research is required to elucidate its

mechanism of action at the molecular level.
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Conclusion
Styraxlignolide F is a promising natural product with a range of reported biological activities.

However, a comprehensive understanding of its therapeutic potential is currently limited by the

lack of detailed, publicly available quantitative data and mechanistic studies. This guide

summarizes the existing knowledge and highlights the areas where further research is needed

to fully characterize the chemical and biological properties of this compound. The detailed

experimental protocols and quantitative data, once available, will be crucial for advancing the

development of Styraxlignolide F as a potential therapeutic agent.

To cite this document: BenchChem. [Chemical structure and properties of Styraxlignolide F].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338989#chemical-structure-and-properties-of-
styraxlignolide-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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